Cas no 1145-90-0 (Acetamide,2-(4-chlorophenoxy)-N-[2-(dimethylamino)ethyl]-)

• Product Name: Acetamide,2-(4-chlorophenoxy)-N-[2-(dimethylamino)ethyl]-
• CAS No: 1145-90-0
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 175593
• PubChem ID: 121033
• Update Time: 2025-04-19

Acetamide,2-(4-chlorophenoxy)-N-[2-(dimethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-(4-chlorophenoxy)-N-[2-(dimethylamino)ethyl]-
• BRN 2054922
• DTXSID20921400
• 1145-90-0
• NP 250
• AKOS004105955
• 2-(4-Chlorophenoxy)-N-[2-(dimethylamino)ethyl]ethanimidic acid
• Acetamide, 2-(p-chlorophenoxy)-N-(2-(dimethylamino)ethyl)-
• 2-(p-Chlorophenoxy)-N-(2-(dimethylamino)ethyl)acetamide
• Acetamide, 2-(4-chlorophenoxy)-N-(2-(dimethylamino)ethyl)-
• CBDivE_003185
• CBDivE_002988

• Inchi： 1S/C12H17ClN2O2/c1-15(2)8-7-14-12(16)9-17-11-5-3-10(13)4-6-11/h3-6H,7-9H2,1-2H3,(H,14,16)
• InChI Key： VFEUKRULGBAHHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCCN(C)C)=O

Computed Properties

• Exact Mass: 256.09801
• Monoisotopic Mass: 256.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.161
• Boiling Point: 428.4°Cat760mmHg
• Flash Point: 212.9°C
• Refractive Index: 1.53
• PSA: 41.57